![molecular formula C7H13F3N2 B067540 1-(2,2,2-Trifluoroethyl)piperidin-4-amine CAS No. 187217-99-8](/img/structure/B67540.png)
1-(2,2,2-Trifluoroethyl)piperidin-4-amine
Overview
Description
1-(2,2,2-Trifluoroethyl)piperidin-4-amine, also known as 1-(2,2,2-trifluoroethyl)piperidine or TFEPA, is an organic compound with the molecular formula C5H10F3N. It is an amine compound with the nitrogen atom at the center of the molecule and three fluorine atoms attached to the nitrogen atom. TFEPA is a colorless liquid with a boiling point of 59 °C and a melting point of -50 °C. It is used in a wide range of applications, including pharmaceuticals, agrochemicals, and materials science.
Scientific Research Applications
Polymerization and Material Properties : Wang et al. (2005) investigated the Michael addition polymerizations of trifunctional amines, including derivatives of piperidin-4-amine, with diacrylamides. They found that these polymerizations produce novel linear poly(amido amine)s containing secondary and tertiary amines in their backbones. The molecular weights and properties of these poly(amido amine)s were characterized, indicating potential applications in materials science (Wang, Liu, Hu, Hong, & Pan, 2005).
Mechanisms of Polymerization : Wu et al. (2004) explored the mechanisms of Michael addition polymerizations of different trifunctional amines, including derivatives of piperidin-4-amine, with diacrylates. Their research provides insights into the reactivity sequences of these amines, which is crucial for understanding and improving polymerization processes (Wu, Liu, He, Chung, & Goh, 2004).
Pharmaceutical Applications : An article in 'Expert Opinion on Therapeutic Patents' (2002) discussed the development of 1-aroyl-4-(m-aminomethylphenyl)piperidine derivatives as low molecular weight inhibitors of tryptase. These compounds, which are structurally related to 1-(2,2,2-Trifluoroethyl)piperidin-4-amine, may be useful in treating asthma or allergic rhinitis due to their potential anti-inflammatory properties (Author, 2002).
Chemical Synthesis and Catalysis : Cui, Peng, and Zhang (2009) reported a two-step synthesis of piperidin-4-ones via gold catalysis, demonstrating the use of secondary amines including derivatives of piperidin-4-amine. This method is significant for alkaloid synthesis and highlights the role of these compounds in synthetic organic chemistry (Cui, Peng, & Zhang, 2009).
Structural and Computational Chemistry : Kumar et al. (2020) conducted a study on (E)-1-Benzyl-N-(4-chlorobenzylidene)piperidin-4-amine, focusing on its crystal structure and theoretical calculations using density functional theory (DFT). This research sheds light on the structural aspects of piperidin-4-amine derivatives, which can be crucial for material and pharmaceutical applications (Kumar, Suppuraj, Mayavel, Muthuvel, & Thirunarayanan, 2020).
Safety and Hazards
The compound has been classified as Acute Tox. 4 Oral - Aquatic Acute 1 - Aquatic Chronic 1 . The hazard statements associated with it are H302 - H410, indicating that it is harmful if swallowed and very toxic to aquatic life with long-lasting effects . The precautionary statements are P273 - P301 + P312 + P330, advising to avoid release to the environment and to call a poison center or doctor if feeling unwell .
Mechanism of Action
Target of Action
It is often used as a building block in the synthesis of various pharmaceutical compounds .
Biochemical Pathways
The compound’s role as a building block suggests it may be involved in a wide range of biochemical reactions, depending on the specific compounds it is used to synthesize .
Result of Action
As a building block in pharmaceutical synthesis, the effects of this compound would largely depend on the specific drugs it is used to create .
properties
IUPAC Name |
1-(2,2,2-trifluoroethyl)piperidin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13F3N2/c8-7(9,10)5-12-3-1-6(11)2-4-12/h6H,1-5,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJGAYYBQGNJNJQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N)CC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13F3N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30585537 | |
Record name | 1-(2,2,2-Trifluoroethyl)piperidin-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30585537 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
187217-99-8 | |
Record name | 1-(2,2,2-Trifluoroethyl)piperidin-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30585537 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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